Cas no 1251592-99-0 (1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251592-99-0
• MF: C₂₄H₁₈F₂N₄O₂
• MW: 432.422132015228
• CID: 6388232
• PubChem ID: 49668801
• Update Time: 2025-05-19

1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide
• 1251592-99-0
• AKOS024486081
• 1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide
• 1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]-N-(3-fluorophenyl)imidazole-4-carboxamide
• F3407-3143
• VU0626711-1
• 1-(4-(2-fluorobenzamido)benzyl)-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C24H18F2N4O2/c25-17-4-3-5-19(12-17)29-24(32)22-14-30(15-27-22)13-16-8-10-18(11-9-16)28-23(31)20-6-1-2-7-21(20)26/h1-12,14-15H,13H2,(H,28,31)(H,29,32)
• InChI Key： BMBHEFSYPRSCEI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC=C(C=2)F)=O)=C1)=O

Computed Properties

• Exact Mass: 432.13978215g/mol
• Monoisotopic Mass: 432.13978215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide

Introduction to 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide (CAS No. 1251592-99-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the development of novel therapeutic agents. One such compound, 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide, with the CAS number 1251592-99-0, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, its significance in current research, and its implications for future therapeutic developments.

The molecular structure of 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide is characterized by a complex arrangement of fluorinated aromatic rings and imidazole moieties. The presence of fluorine atoms introduces a high degree of electronic and steric modulation, which can influence the compound's interactions with biological targets. Specifically, the 2-fluorobenzamido and 3-fluorophenyl substituents are key features that contribute to its pharmacological profile. These groups are known to enhance binding affinity and selectivity, making the compound a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The imidazole core in 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide is particularly noteworthy, as imidazoles have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, imidazole derivatives have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The incorporation of fluorine atoms further enhances these properties by improving metabolic stability and bioavailability.

The compound's potential therapeutic applications are further underscored by its ability to interact with specific biological targets. Research has indicated that the structure of 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide allows it to bind to proteins involved in cell signaling and inflammation. These interactions are critical for developing treatments aimed at modulating immune responses and reducing oxidative stress. Preliminary studies have suggested that this compound may have applications in conditions such as rheumatoid arthritis and chronic inflammatory diseases.

The synthesis of 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as fluorination reactions and palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired structure with high precision. These methods not only ensure the purity of the final product but also allow for modifications that can optimize its pharmacological properties.

The pharmacokinetic profile of 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide is another critical aspect that has been extensively studied. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. This makes them more suitable for oral administration and prolonged half-life compared to non-fluorinated analogs. Additionally, the compound's solubility characteristics have been optimized through structural modifications, ensuring better bioavailability and therapeutic efficacy.

In conclusion, 1-{4-(2-fluorobenzamido)phenylmethyl}-N-(3-fluorophenyl)-1H-imidazole-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of medical conditions.